Cas no 1483417-72-6 (ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate)

• Product Name: ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate
• CAS No: 1483417-72-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5914974
• PubChem ID: 65000186
• Update Time: 2025-06-21

ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate
• EN300-1122463
• AKOS014332217
• 1483417-72-6

• Inchi： 1S/C10H19NO2/c1-3-8-5-10(6-8,7-11)9(12)13-4-2/h8H,3-7,11H2,1-2H3
• InChI Key： QAPLFYZSBXKKBZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CN)CC(CC)C1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate

Professional Introduction to Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate (CAS No. 1483417-72-6)

Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate (CAS No. 1483417-72-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique cyclobutane backbone and functionalized side chains, exhibits promising properties that make it a valuable candidate for various research applications.

The molecular structure of Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate consists of a cyclobutane ring substituted with an aminomethyl group and an ethyl group at the 3-position. This arrangement imparts a high degree of steric hindrance, which can be exploited in the design of molecules with specific binding affinities. The presence of both amine and ester functionalities further enhances its utility as a building block in synthetic chemistry.

In recent years, Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate has been extensively studied for its potential applications in drug discovery. The amine group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes and receptors. Additionally, the ester moiety can undergo various chemical transformations, allowing for the facile introduction of additional functional groups to tailor the properties of the compound.

One of the most compelling aspects of Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced pharmacokinetic profiles and improved target specificity. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets, making them attractive candidates for further development.

The cyclobutane ring itself is a key structural feature that contributes to the unique properties of Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate. The rigid framework of the cyclobutane ring can stabilize certain conformations, which is particularly useful in designing molecules that interact with biological targets in a highly specific manner. This rigidity also helps to prevent unwanted side reactions, making it a valuable scaffold for medicinal chemists.

In addition to its pharmaceutical applications, Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate has found utility in materials science and chemical synthesis. Its unique structure makes it a versatile intermediate for the preparation of more complex molecules. Researchers have utilized this compound to develop novel polymers and coatings with enhanced mechanical and chemical properties.

The synthesis of Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a cyclobutane precursor, followed by the introduction of the aminomethyl and ethyl groups. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and selectivity of these transformations.

The growing interest in Ethyl 1-(aminomethyl)-3-ethylcyclobutane-1-carboxylate strong>) is reflected in the increasing number of research publications and patents related to this compound. Scientists around the world are exploring its potential applications in various fields, from drug development to materials science. As our understanding of its properties continues to expand, it is likely that new and innovative uses for this compound will emerge.

In conclusion, Ethyl 1-(Aminomethyl) -3-Ethylcyclobutane -1-Carboxylate (CAS No. 1483417 -72 -6) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and functional groups make it a valuable tool for researchers working on drug discovery, materials science, and chemical synthesis. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in scientific innovation.